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Compound of Interest

Compound Name: Stachybotrylactam

Cat. No.: B1631154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

stachybotrylactam, a mycotoxin with notable biological activities, in three common laboratory

solvents: dimethyl sulfoxide (DMSO), ethanol, and methanol. This document is intended to

serve as a valuable resource for researchers and professionals engaged in the study and

application of this compound.

Quantitative Solubility Data
While literature consistently describes stachybotrylactam as being soluble in DMSO, ethanol,

and methanol, specific quantitative data is not readily available in published resources. The

following table summarizes the qualitative solubility information.[1] Researchers are advised to

experimentally determine the precise solubility for their specific applications.

Solvent Qualitative Solubility
Quantitative Solubility
(mg/mL)

Dimethyl Sulfoxide (DMSO) Soluble[1] Data not available

Ethanol Soluble[1] Data not available

Methanol Soluble[1] Data not available
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Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of

stachybotrylactam, based on the established shake-flask method. This method is widely

accepted for determining the equilibrium solubility of a compound in a specific solvent.

Materials:

Stachybotrylactam (solid form)

Dimethyl sulfoxide (DMSO), analytical grade

Ethanol, absolute

Methanol, analytical grade

Analytical balance

Vials with screw caps

Orbital shaker or vortex mixer

Constant temperature incubator or water bath

Syringe filters (e.g., 0.22 µm PTFE)

High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other quantitative analytical instrumentation.

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of stachybotrylactam to a series of vials. The excess solid should

be visually present to ensure a saturated solution is achieved.

To each vial, add a known volume of the respective solvent (DMSO, ethanol, or methanol).

Equilibration:
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Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature incubator or water bath set to the desired

experimental temperature (e.g., 25 °C or 37 °C).

Agitate the vials using an orbital shaker or vortex mixer at a constant speed for a

predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. It is advisable

to perform preliminary experiments to determine the time required to reach equilibrium.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a sufficient time to

allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Filter the supernatant through a syringe filter to remove any undissolved solid particles.

Quantification:

Prepare a series of standard solutions of stachybotrylactam of known concentrations in

the respective solvent.

Analyze the filtered supernatant and the standard solutions using a validated analytical

method, such as HPLC.

Construct a calibration curve from the standard solutions.

Determine the concentration of stachybotrylactam in the filtered supernatant by

interpolating from the calibration curve. This concentration represents the solubility of

stachybotrylactam in the solvent at the experimental temperature.

Visualizations
Experimental Workflow for Solubility Determination
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Preparation

Equilibration

Sampling

Quantification

Add excess Stachybotrylactam to vial

Add known volume of solvent

Incubate at constant temperature

Agitate for 24-48 hours

Allow solid to settle

Withdraw supernatant

Filter supernatant

Analyze by HPLC

Determine concentration from calibration curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1631154#solubility-of-stachybotrylactam-in-dmso-
ethanol-and-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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